Cas no 526-47-6 (5-Fluoro-2,3-dimethyl-1H-indole)

5-Fluoro-2,3-dimethyl-1H-indole is a fluorinated indole derivative characterized by its unique structural features, including a fluorine substituent at the 5-position and methyl groups at the 2- and 3-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of fluorine enhances its electronic properties, potentially improving binding affinity and metabolic stability in bioactive molecules. The dimethyl substitution pattern further contributes to steric and electronic modulation, making it useful for structure-activity relationship studies. Its well-defined structure and synthetic versatility make it a practical choice for researchers exploring indole-based scaffolds in medicinal chemistry and material science applications.
5-Fluoro-2,3-dimethyl-1H-indole structure
526-47-6 structure
Product Name:5-Fluoro-2,3-dimethyl-1H-indole
CAS No:526-47-6
MF:C10H10FN
MW:163.191505908966
MDL:MFCD01158420
CID:38012
PubChem ID:794037
Update Time:2025-06-09

5-Fluoro-2,3-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2,3-dimethyl-1H-indole
    • 2,3-DIMETHYL-5-FLUORO INDOLE
    • 2,3-DICHLOROPHENYLMETHYLSULFONE
    • 5-Fluor-2,3-dimethyl-indol
    • 5-fluoro-2,3-dimethyl-indole
    • Indole,5-fluoro-2,3-dimethyl- (6CI,7CI,8CI)
    • 5-Fluoro-2,3-dimethylindole
    • 2,3-DIMETHYL-5-FLUOROINDOLE
    • BAS 00761131
    • 2,3-Dimethyl-5-fluoro-1H-indole
    • 7444AB
    • STL426619
    • BBL035819
    • 1H-Indole,5-fluoro-2,3-dimethyl-
    • 5-fluoranyl-2,3-dimethyl-1H-indole
    • 1H-Indole, 5-fluoro-2,3-dimethyl-
    • ZB010262
    • AB0071681
    • DS-17523
    • MFCD01158420
    • AKOS000431439
    • CS-0153590
    • A829185
    • FT-0600231
    • SB37514
    • AC-5213
    • 526-47-6
    • DTXSID10355210
    • SCHEMBL10067335
    • ALBB-030055
    • DB-005124
    • MDL： MFCD01158420
    • Inchi： 1S/C10H10FN/c1-6-7(2)12-10-4-3-8(11)5-9(6)10/h3-5,12H,1-2H3
    • InChI Key： PMOQBVDDGHQQEM-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)C(C)=C(C)N2

Computed Properties

  • Exact Mass: 163.08000
  • Monoisotopic Mass: 163.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.177
  • Boiling Point: 287.3°C at 760 mmHg
  • Flash Point: 287.3 °C at 760 mmHg
  • Refractive Index: 1.611
  • PSA: 15.79000
  • LogP: 2.92380

5-Fluoro-2,3-dimethyl-1H-indole Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Storage Condition：Sealed in dry,Room Temperature

5-Fluoro-2,3-dimethyl-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoro-2,3-dimethyl-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HD300-50mg
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 97%
50mg
 131.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HD300-1g
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 97%
1g
 755.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HD300-250mg
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 97%
250mg
 370CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HD300-5g
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 97%
5g
 2959CNY 2021-05-08
Fluorochem
226050-1g
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 95%
1g
 ￡75.00 2022-02-28
Fluorochem
226050-5g
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 95%
5g
 ￡224.00 2022-02-28
Fluorochem
226050-10g
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6 95%
10g
 ￡360.00 2022-02-28
TRC
F591525-50mg
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6
50mg
 $ 70.00 2022-06-04
TRC
F591525-100mg
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6
100mg
 $ 95.00 2022-06-04
TRC
F591525-500mg
5-Fluoro-2,3-dimethyl-1H-indole
 526-47-6
500mg
 $ 340.00 2022-06-04

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